Cas no 2089255-47-8 (5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride)

• Product Name: 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride
• CAS No: 2089255-47-8
• CID: 4636299
• Update Time: 2025-05-24

5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride

Additional information on 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride

5-Amino-1-(ethoxymethyl)-1H-1,2,3-Triazole-4-Carboximidamide Hydrochloride: A Comprehensive Overview

5-Amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride (CAS No. 2089255-47-8) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates an ethoxymethyl group, an amino group, and a carboximidamide moiety, all of which contribute to its versatile reactivity and functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride. Researchers have explored various methodologies to optimize its production, including the use of click chemistry and catalytic processes. These innovations have not only improved yield but also enhanced the purity of the compound, making it more suitable for high-quality applications in drug discovery and material science.

The triazole ring in this compound is a key structural feature that imparts stability and reactivity. Triazoles are known for their ability to form strong hydrogen bonds and participate in diverse chemical transformations. In the case of 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride, the presence of an ethoxymethyl group introduces additional functionality, such as increased solubility in organic solvents and enhanced compatibility with biological systems.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The amino group and carboximidamide moiety provide sites for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to its pharmaceutical applications, 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the triazole ring via cyclization reactions and subsequent functionalization to introduce the ethoxymethyl and amino groups. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry ensures the accurate characterization of the final product.

From a toxicological perspective, studies on 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride have revealed moderate cytotoxicity in vitro. However, further research is needed to fully understand its safety profile and potential for long-term use in therapeutic applications.

In conclusion, 5-amino-1-(ethoxymethyl)-1H-1,2,3-triazole-4-carboximidamide hydrochloride (CAS No. 2089255-47-8) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and functional groups make it a valuable tool for researchers in synthetic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing scientific innovation.